molecular formula C10H11ClO5 B8500393 3-Chloro-2,5,6-trimethoxybenzoic acid

3-Chloro-2,5,6-trimethoxybenzoic acid

Cat. No.: B8500393
M. Wt: 246.64 g/mol
InChI Key: QIGDYWLSMVXJAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-2,5,6-trimethoxybenzoic acid is a useful research compound. Its molecular formula is C10H11ClO5 and its molecular weight is 246.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11ClO5

Molecular Weight

246.64 g/mol

IUPAC Name

3-chloro-2,5,6-trimethoxybenzoic acid

InChI

InChI=1S/C10H11ClO5/c1-14-6-4-5(11)8(15-2)7(10(12)13)9(6)16-3/h4H,1-3H3,(H,12,13)

InChI Key

QIGDYWLSMVXJAY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C(=C1OC)C(=O)O)OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,5,6-trimethoxybenzoic acid 5.0 g (0.024 mol) was suspended in 75 ml of CHCl3 and cooled to 0° C. 1.9 ml (0.024 mol) of SO2Cl2 was added under N2 -atm. The reaction was stirred for 2 hr and allowed to slowly attain room temperature. The reaction mixture was diluted 100 ml CHCl3 and washed with 200 ml H2O. The aqueous layer was washed with 50 ml CHCl3 and the combined organic layer was dried (Na2SO4) and the solvent was evaporated. Gave 5.5 g (95%) of 3-chloro-2,5,6-trimethoxybenzoic acid (oil). Mw: 246.7.
Quantity
5 g
Type
reactant
Reaction Step One
[Compound]
Name
SO2Cl2
Quantity
1.9 mL
Type
reactant
Reaction Step Two
Name
Quantity
75 mL
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
reactant
Reaction Step Four

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